Cas no 61995-24-2 (1H-Azepine-1-carboxylic acid, hexahydro-4-oxo-, methyl ester)

• Product Name: 1H-Azepine-1-carboxylic acid, hexahydro-4-oxo-, methyl ester
• CAS No: 61995-24-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 461341
• PubChem ID: 12316094
• Update Time: 2025-04-19

1H-Azepine-1-carboxylic acid, hexahydro-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, hexahydro-4-oxo-, methyl ester
• methyl 4-oxoazepane-1-carboxylate
• 61995-24-2
• DTXSID10487560

• Inchi： 1S/C8H13NO3/c1-12-8(11)9-5-2-3-7(10)4-6-9/h2-6H2,1H3
• InChI Key： IQYXECHHIGXUOY-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61